Cas no 1368571-13-4 (5-(Aminomethyl)-2-ethylbenzo[d]oxazole)

• Product Name: 5-(Aminomethyl)-2-ethylbenzo[d]oxazole
• CAS No: 1368571-13-4
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 4819554
• Update Time: 2025-07-19

5-(Aminomethyl)-2-ethylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-ethylbenzo[d]oxazole

• Inchi： 1S/C10H12N2O/c1-2-10-12-8-5-7(6-11)3-4-9(8)13-10/h3-5H,2,6,11H2,1H3
• InChI Key： CSXHIDUUIDIURW-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC2C=C(CN)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.5
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 5-(Aminomethyl)-2-ethylbenzo[d]oxazole

Introduction to 5-(Aminomethyl)-2-ethylbenzo[d]oxazole (CAS No. 1368571-13-4)

5-(Aminomethyl)-2-ethylbenzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1368571-13-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzo[d]oxazole class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of both an amino methyl group and an ethyl substituent in its molecular framework endows it with unique chemical properties that make it a promising candidate for further investigation.

The benzo[d]oxazole scaffold is a fused ring system consisting of a benzene ring and an oxygen-containing heterocycle, which is known to exhibit a broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The introduction of functional groups such as the amino methyl and ethyl substituents can further modulate the pharmacological profile of the compound, making it an attractive target for drug discovery and development.

In recent years, there has been a growing interest in developing novel compounds that can interact with biological targets in innovative ways. 5-(Aminomethyl)-2-ethylbenzo[d]oxazole has been studied for its potential to serve as a lead compound in the synthesis of new drugs. Its molecular structure allows for diverse chemical modifications, enabling researchers to explore various pharmacophores that could enhance its biological activity. For instance, the amino methyl group can be further functionalized to introduce additional binding interactions with biological receptors or enzymes.

The ethyl substituent at the 2-position of the benzo[d]oxazole ring can influence the electronic properties of the molecule, thereby affecting its solubility, metabolic stability, and binding affinity. These factors are crucial in determining the compound's efficacy and safety profile when used in pharmaceutical applications. The combination of these structural features makes 5-(Aminomethyl)-2-ethylbenzo[d]oxazole a versatile building block for medicinal chemists.

Recent studies have highlighted the importance of benzo[d]oxazole derivatives in developing treatments for various diseases. For example, modifications of this scaffold have led to compounds with significant anti-cancer activity by targeting specific pathways involved in tumor growth and progression. The amino methyl group has been particularly useful in designing molecules that can inhibit kinases or other enzymes critical for cancer cell proliferation.

Moreover, 5-(Aminomethyl)-2-ethylbenzo[d]oxazole has shown promise in preclinical studies as a potential therapeutic agent for neurological disorders. The benzo[d]oxazole moiety is known to cross the blood-brain barrier, making it an ideal candidate for central nervous system (CNS) drug development. The presence of both functional groups allows for fine-tuning of pharmacokinetic properties, which is essential for treating neurological conditions that often require prolonged drug action.

The synthesis of 5-(Aminomethyl)-2-ethylbenzo[d]oxazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for research and development purposes.

In conclusion, 5-(Aminomethyl)-2-ethylbenzo[d]oxazole (CAS No. 1368571-13-4) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and its ability to be further modified make it a valuable tool for medicinal chemists seeking to develop new drugs. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an increasingly important role in drug discovery and development.